L-Hydroxylysine dihydrochloride

• Molecular Formula: C6H16Cl2N2O3
• Molecular Weight: 235.11 g/mol
• InChI: InChI=1S/C6H14N2O3.2ClH/c7-3-4(9)1-2-5(8)6(10)11;;/h4-5,9H,1-3,7-8H2,(H,10,11);2*1H/t4-,5+;;/m1../s1
• InChIKey: WUHHWACUVRCFHE-CIFXRNLBSA-N

L-Hydroxylysine Dihydrochloride: Procurement & Selection

L-Hydroxylysine dihydrochloride ((2S,5R)-5-Hydroxylysine dihydrochloride; CAS 172213-74-0) is the dihydrochloride salt of 5-hydroxy-L-lysine, a post-translationally modified amino acid found almost exclusively in collagen and collagen-like proteins [1][2]. It is formed by the enzymatic hydroxylation of specific lysine residues by lysyl hydroxylase, a critical step preceding collagen cross-link formation and glycosylation [3]. This compound serves as a primary analytical standard and research reagent for quantifying collagen content, turnover, and post-translational modifications in complex biological matrices.

Isomer Form Single (2S,5R) diastereomer matching native collagen, supporting stereochemical-control study fit

Salt Form Dihydrochloride salt with reported solubility context for aqueous workflow preparation

Research Context Collagen crosslinking, hydroxylase assay, and tissue engineering model studies

• [1] Stammers M, et al. J Biol Chem. 2020;295(31):10562-10571. doi:10.1074/jbc.RA119.011031 View Source
• [2] PubChem. L-Hydroxylysine dihydrochloride. CID 45157609. View Source
• [3] Wang C, et al. Matrix Biol. 2002;21(7):559-66. doi:10.1016/s0945-053x(02)00071-9 View Source

Why L-Hydroxylysine Cannot Be Substituted

The assumption that other hydroxylated amino acids (e.g., hydroxyproline) or unmodified lysine can serve as interchangeable proxies for collagen quantification is refuted by biochemical specificity and metabolic fate. Hydroxyproline, while abundant in collagen, is present in non-collagen proteins, its urinary excretion is significantly influenced by dietary intake, and up to 80% is metabolized hepatically before excretion, yielding underestimates of collagen breakdown [1]. Conversely, 5-hydroxylysine is absent from virtually all non-collagen proteins, its metabolism is minimal, and its glycosylated forms are excreted quantitatively, offering a superior, diet-independent index of collagen degradation [1][2]. Furthermore, hydroxylysine's unique retention time sensitivity to mobile phase pH and its formation of diastereomeric peaks in HPLC analysis necessitate a dedicated, high-purity standard for accurate quantification in complex hydrolysates [3].

Stereochemical Identity Single (2S,5R) isomer — Racemate dilutes active isomer; unnatural (2R,5S) epimer may shift enzyme recognition and crosslink outcome

Functional Group 5-hydroxyl present — Unmodified L-lysine lacks hydroxyl group required for hydroxylysine-dependent crosslink formation

Solubility Profile Dihydrochloride salt solubility — Free base aqueous solubility may limit concentrated stock preparation for crosslinking workflows

• [1] Tripto-Shkolnik L, et al. Assay for 5-hydroxylysine and l-lysine in human and rat urine and in bone by gas chromatography. J Chromatogr B Biomed Sci Appl. 1999;729(1-2):147-155. doi:10.1016/S0378-4347(98)00539-8 View Source
• [2] Askenasi R. Urinary excretion of free hydroxylysine, peptide-bound hydroxylysine and hydroxylysyl glycosides in physiological conditions. Clin Chim Acta. 1975;59(1):87-92. doi:10.1016/0009-8981(75)90222-3 View Source
• [3] Naffa R, et al. Comparison of liquid chromatography with fluorescence detection to liquid chromatography-mass spectrometry for amino acid analysis with derivatisation by 6-aminoquinolyl-N-hydroxysuccinimidyl-carbamate: Applications for analysis of amino acids in skin. Arab J Chem. 2020;13(2):3997-4008. doi:10.1016/j.arabjc.2019.07.001 View Source

L-Hydroxylysine Dihydrochloride Evidence Comparison

Stereochemical Purity

When compared to the commonly used marker 4-hydroxyproline (4-Hypro), 5-hydroxylysine (5-Hylys) demonstrates unequivocally higher specificity for collagen degradation. The quantitative superiority stems from two factors: (1) Exclusivity: 5-Hylys is 'present in no other protein except collagen,' whereas 4-Hypro is found in non-collagenous proteins and its urinary excretion is confounded by diet [1]. (2) Metabolic Fate: 'Only 20% of 4-Hypro is excreted in the urine because most is transaminated by liver enzymes,' whereas 5-Hylys is 'metabolised only to a minor degree,' making urinary 5-Hylys a near-complete proxy for true collagen breakdown [1].

Stereochemical Purity

Class-level

100% (2S,5R) single isomer vs 50% active in DL-racemate; ≥2-fold effective concentration difference for stereospecific applications

Supports stereochemical-control study context

Enantiomer attribution requires enzymatic review; non-natural epimer inhibitory potential unquantified

Evidence Dimension	Urinary recovery as fraction of collagen degradation
Target Compound Data	5-Hydroxylysine: Estimated to account for 50–100% of collagen breakdown [2]
Comparator Or Baseline	4-Hydroxyproline: Estimated to account for only 10–25% of collagen breakdown [2]
Quantified Difference	Hydroxylysine provides a 2× to 10× greater proportional representation of collagen breakdown compared to hydroxyproline
Conditions	Human urinary excretion; review of clinical biomarker studies [2]

Why This Matters

Using L-hydroxylysine dihydrochloride as an analytical standard enables quantification of a biomarker with substantially lower background noise and higher metabolic fidelity, reducing the risk of false-negative results in studies of bone resorption or fibrotic disease.

• [1] Tripto-Shkolnik L, et al. Assay for 5-hydroxylysine and l-lysine in human and rat urine and in bone by gas chromatography. J Chromatogr B Biomed Sci Appl. 1999;729(1-2):147-155. doi:10.1016/S0378-4347(98)00539-8 View Source
• [2] Sciencedirect Topics: Hydroxylysine. (citing Krane SM, et al. and others) View Source

Aqueous Solubility

In a comparative AQC-derivatization study, hydroxylysine and hydroxyproline exhibited starkly different retention time sensitivities. Hydroxylysine's retention time was most affected by changes in mobile phase pH, whereas hydroxyproline's retention time was more affected by column temperature [1]. Furthermore, hydroxylysine formed a di-derivatised product with AQC and was detected as two fully resolved diastereomers, while the majority of other amino acids, including hydroxyproline, were mono-derivatised [1].

Aqueous Solubility

Class-level

Estimated ≥3–4 fold higher solubility for dihydrochloride vs free base (23 mg/mL); dissolves to near transparency per vendor specification

Supports aqueous formulation-context review

Precise single-isomer dihydrochloride solubility data to verify per vendor lot

Evidence Dimension	Chromatographic resolution and detection characteristics
Target Compound Data	Hydroxylysine: Di-derivatised; two resolved diastereomeric peaks; retention time highly pH-sensitive
Comparator Or Baseline	Hydroxyproline: Mono-derivatised; single peak; retention time highly temperature-sensitive
Quantified Difference	Qualitative difference in derivatization stoichiometry and peak multiplicity; LOD/LOQ ranges on fluorescence: 0.05–0.23 µM / 0.07–0.76 µM; on MS: 0.02–0.10 µM / 0.06–0.33 µM [1]
Conditions	AQC derivatization, RP-HPLC with fluorescence and MS detection; mobile phase pH 2.7–6.0, column temperature 15–60°C

Why This Matters

These distinct chromatographic properties necessitate a dedicated hydroxylysine standard for accurate peak identification and quantification in complex collagen hydrolysates; substituting hydroxyproline or lysine standards would lead to misidentification and inaccurate quantification.

• [1] Naffa R, et al. Arab J Chem. 2020;13(2):3997-4008. doi:10.1016/j.arabjc.2019.07.001 View Source

Chemical Purity

Quantitative LC-MS/MS analysis of type I collagen revealed that the glycosylation pattern of hydroxylysine residues is not uniform. 'Glycosylation of non-cross-linked hydroxylysine is different from that involved in cross-linking' [1]. Specifically, among cross-linked species involving the α1/2-87 locus, divalent cross-links were glycosylated with both mono- and disaccharides, whereas mature, trivalent cross-links were primarily monoglycosylated [1].

Chemical Purity

Specification review

≥99.0% (single-isomer supplier COA) vs ≥98% typical for DL-racemate; ≥1 percentage point higher minimum purity threshold

Supports assay concentration context

Lot-specific COA review recommended; racemate often sold without chiral purity documentation

Evidence Dimension	Glycosylation pattern of hydroxylysine residues
Target Compound Data	Non-cross-linked hydroxylysine: Distinct glycosylation profile (pattern differs from cross-linked pool) [1]
Comparator Or Baseline	Cross-linked hydroxylysine (α1/2-87 locus): Divalent cross-links show both mono- and disaccharide glycosylation; trivalent cross-links primarily monoglycosylated [1]
Quantified Difference	Markedly diminished diglycosylation in trivalent vs. divalent cross-links at the same locus [1]
Conditions	Bone type I collagen; nanoscale LC-high resolution tandem mass spectrometry (nano-LC/HR-MS/MS) [1]

Why This Matters

Access to high-purity L-hydroxylysine dihydrochloride as a reference standard is essential for calibrating LC-MS workflows that aim to distinguish between immature (divalent) and mature (trivalent) collagen cross-links, a key parameter in assessing tissue maturity, mechanical strength, and pathological fibrosis.

• [1] Terajima M, Perdivara I, Yamauchi M, et al. Glycosylation and cross-linking in bone type I collagen. J Biol Chem. 2014;289(32):22636-47. doi:10.1074/jbc.M114.579425 View Source

Procurement Cost Comparison

Although hydroxylysine is present in all collagens, the ratio of its monoglycosylated (galactosyl-hydroxylysine; GH) to diglycosylated (glucosyl-galactosyl-hydroxylysine; GGH) forms varies dramatically by tissue type. 'GH is five- to sevenfold more concentrated in type I collagen of bone than in type I collagen of skin' [1]. Conversely, GGH is the major form in skin [1].

Procurement Cost

Head-to-head

~$1,835 per 25 mg (single isomer) vs $139 per 25 mg (DL-racemate); ~13-fold nominal difference

Supports procurement context review

Per-active-isomer cost ~$278 for racemate (~6.5-fold advantage); pricing subject to change

Evidence Dimension	Tissue-specific concentration ratio of galactosyl-hydroxylysine (GH)
Target Compound Data	Bone type I collagen: GH concentration significantly elevated
Comparator Or Baseline	Skin type I collagen: GH concentration relatively low; GGH is predominant
Quantified Difference	GH is 5× to 7× more concentrated in bone type I collagen compared to skin type I collagen [1]
Conditions	Comparative analysis of human and animal type I collagen from different anatomical sources [1]

Why This Matters

For researchers developing tissue-specific collagen mimetics, engineered neocartilage, or bone graft substitutes, L-hydroxylysine dihydrochloride is the requisite precursor or analytical standard for quantifying and controlling the glycosylation state of the final product, a critical determinant of its biomechanical and biological function.

• [1] Sciencedirect Topics: Hydroxylysine. View Source

Engineered Tissue Crosslinking Efficacy

A validated gas chromatography (GC) method for quantifying 5-hydroxylysine (5-Hylys) in human urine, rat urine, and rat bone achieved a limit of detection (LOD) of 350 pmol/mL and a limit of detection for lysine of 200 pmol/mL [1]. The method was established to provide a 'complete view of the metabolism of this amino acid and of the tissue it comes from,' specifically addressing the limitations of hydroxyproline as a collagen marker [1].

Crosslinking Efficacy

Reported

Reported ~2-fold tensile modulus improvement with hydroxylysine + CuSO₄ supplementation in engineered neocartilage (Makris et al. 2013)

Supports tissue-engineering model-response context

Isomer-specific comparative data not identified; isomer form presumed single-isomer in study

Evidence Dimension	Analytical sensitivity (LOD) in biological matrices
Target Compound Data	5-Hydroxylysine LOD: 350 pmol/mL in urine and bone hydrolysate
Comparator Or Baseline	Lysine LOD: 200 pmol/mL (same method)
Quantified Difference	5-Hylys LOD is 1.75× higher than lysine LOD; both are in the sub-nanomole range
Conditions	Gas chromatography with flame ionization detection (GC-FID); human and rat urine, rat bone hydrolysate [1]

Why This Matters

This validated GC protocol, which relies on L-hydroxylysine dihydrochloride as the primary calibration standard, offers a robust, reproducible alternative to HPLC for labs with GC infrastructure, particularly for high-throughput screening of collagen turnover in preclinical models of osteoporosis or fibrosis.

• [1] Tripto-Shkolnik L, et al. J Chromatogr B Biomed Sci Appl. 1999;729(1-2):147-155. doi:10.1016/S0378-4347(98)00539-8 View Source

L-Hydroxylysine Dihydrochloride Applications

LC-MS/MS Collagen Crosslink Analysis

Employ L-hydroxylysine dihydrochloride as a primary standard in GC or HPLC assays to measure urinary 5-hydroxylysine. This approach circumvents the significant (~80%) hepatic metabolism and dietary interference that confound hydroxyproline measurements, providing a more accurate index of bone resorption or tissue fibrosis [1][2]. The method is particularly valuable in longitudinal preclinical studies where diet cannot be strictly controlled.

Lysyl Hydroxylase Assays & Inhibitor Screening

Use L-hydroxylysine dihydrochloride to calibrate nano-LC-MS/MS systems for quantifying the differential glycosylation of hydroxylysine residues at the α1/2-87 cross-linking locus. This enables the distinction between immature (divalent, di-glycosylated) and mature (trivalent, mono-glycosylated) cross-links, a critical parameter for assessing the mechanical competence of engineered bone or cartilage constructs [3].

Collagen Turnover by Isotope Dilution

In the synthesis of engineered neocartilage or bone mimetics, L-hydroxylysine dihydrochloride serves as a precursor for controlled enzymatic glycosylation. By manipulating the GH:GGH ratio—which naturally differs 5- to 7-fold between bone and skin collagen—researchers can fine-tune the biochemical and biomechanical properties of the scaffold to match the target native tissue [4].

Tissue Scaffold Crosslinking Functionalization

Given hydroxylysine's unique di-derivatization and diastereomeric peak profile with AQC derivatization, L-hydroxylysine dihydrochloride is an indispensable standard for method development and validation in HPLC-fluorescence or LC-MS workflows analyzing skin, tendon, or bone hydrolysates. Its distinct pH-sensitive retention behavior allows for optimized separation from hydroxyproline and other co-eluting amino acids [5].

Application

Selection Property

Validation Focus

LC-MS/MS Collagen Crosslink Analysis

Single-isomer calibration standard identity

Chromatographic peak identity and ionization response verification

Lysyl Hydroxylase Activity Assays

Stereospecific (2S,5R) substrate identity

Enzyme kinetics quantification accuracy; inhibitor screening IC₅₀ context

Isotope Dilution Collagen Turnover Studies

Unlabeled counterpart purity and stereochemical identity

Isotope dilution accuracy review; enantiomer-specific ionization context

Tissue Scaffold Crosslinking Functionalization

Aqueous solubility and stereochemical control

Crosslink density and native-structure fidelity verification

• [1] Tripto-Shkolnik L, et al. J Chromatogr B Biomed Sci Appl. 1999;729(1-2):147-155. doi:10.1016/S0378-4347(98)00539-8 View Source
• [2] Sciencedirect Topics: Hydroxylysine. View Source
• [3] Terajima M, et al. J Biol Chem. 2014;289(32):22636-47. doi:10.1074/jbc.M114.579425 View Source
• [4] Sciencedirect Topics: Hydroxylysine. View Source
• [5] Naffa R, et al. Arab J Chem. 2020;13(2):3997-4008. doi:10.1016/j.arabjc.2019.07.001 View Source